Cas no 1182774-94-2 (5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine)

• Product Name: 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine
• CAS No: 1182774-94-2
• MF: C₁₀H₉FN₂OS
• MW: 224.25
• CID: 5075707
• Update Time: 2026-03-01

5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine

• Inchi： 1S/C10H9FN2OS/c1-14-8-3-2-6(11)4-7(8)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： DUHNNKFYXRGSAK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC(F)=CC=C2OC)=CN=C1N

Additional information on 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine

Comprehensive Overview of 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine (CAS No. 1182774-94-2)

5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole core and a fluoro-methoxyphenyl substituent, make it a valuable intermediate for drug discovery and material science applications. With the growing interest in heterocyclic compounds and fluorinated pharmaceuticals, this compound has garnered attention for its potential in addressing modern challenges in medicinal chemistry.

The compound's CAS number 1182774-94-2 serves as a unique identifier in chemical databases, facilitating precise tracking in research and development. Researchers exploring kinase inhibitors or antimicrobial agents often investigate derivatives of this scaffold due to its balanced lipophilicity and electronic properties. Recent trends in AI-driven drug discovery have further highlighted the importance of such building blocks, as they frequently appear in virtual screening libraries for targeted therapies.

From a synthetic chemistry perspective, 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine offers interesting possibilities for structure-activity relationship (SAR) studies. The fluorine atom at the 5-position influences both the compound's electronic distribution and metabolic stability, while the methoxy group provides opportunities for further derivatization. These characteristics align well with current pharmaceutical industry priorities for developing next-generation small molecule drugs with improved pharmacokinetic profiles.

In the context of green chemistry initiatives, researchers are particularly interested in efficient synthesis routes for this compound. Modern approaches emphasize atom economy and catalytic processes to minimize environmental impact while maintaining high yields. The growing demand for sustainable chemical production has made such optimization efforts increasingly valuable in both academic and industrial settings.

Analytical characterization of CAS 1182774-94-2 typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure precise quality control, which is crucial when the compound serves as a precursor for biologically active molecules. The pharmaceutical industry's increasing reliance on quality by design (QbD) principles has further elevated the importance of rigorous analytical protocols for such intermediates.

Recent patent literature reveals growing interest in thiazole derivatives similar to 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine for various therapeutic applications. While specific indications remain proprietary, the structural motifs present in this compound frequently appear in patents related to central nervous system disorders and metabolic diseases. This aligns with broader market trends where CNS therapeutics and metabolic syndrome treatments represent significant areas of unmet medical need.

The compound's physicochemical properties, including its logP value and aqueous solubility, make it particularly interesting for formulation scientists. These characteristics are crucial for developing oral dosage forms, a major focus area in modern pharma development. With the industry's shift toward patient-centric drug design, such properties gain additional importance in early-stage candidate selection.

From a regulatory perspective, 5-(5-Fluoro-2-methoxyphenyl)thiazol-2-amine falls into the category of research chemicals rather than approved active pharmaceutical ingredients. This status requires careful handling according to GLP standards when used in preclinical studies. The compound's potential inclusion in FDA-approved drugs would require extensive safety evaluation through standard IND-enabling studies.

In the academic research sphere, this compound has become a subject of interest for computational chemistry studies. Researchers utilize molecular docking and quantum mechanical calculations to predict its interactions with biological targets. Such in silico approaches have gained prominence with the increasing availability of high-performance computing resources and machine learning algorithms in chemical research.

The global market for fine chemicals like 1182774-94-2 continues to expand, driven by growing R&D investments in both established pharmaceutical companies and biotech startups. Supply chain considerations for such specialized compounds have become increasingly important, with emphasis on reliable sourcing and consistent quality across batches. These factors contribute to the compound's significance in the broader chemical innovation ecosystem.